Cas no 2171254-00-3 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid
• CAS No: 2171254-00-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6189800
• PubChem ID: 165547208
• Update Time: 2025-06-28

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid
• EN300-1513993
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]azetidine-3-carboxylic acid
• 2171254-00-3

• Inchi： 1S/C24H26N2O5/c1-14(2)21(22(27)26-11-15(12-26)23(28)29)25-24(30)31-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20-21H,11-13H2,1-2H3,(H,25,30)(H,28,29)/t21-/m0/s1
• InChI Key： VLJONBMTWPVVGP-NRFANRHFSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid

Introduction to 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid (CAS No. 2171254-00-3)

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid (CAS No. 2171254-00-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it a valuable tool in the synthesis of complex peptides and peptidomimetics. The presence of this group in 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid suggests that it may be used as an intermediate in the synthesis of peptides or other bioactive molecules.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is another key structural feature of this compound. Azetidine rings have been shown to exhibit a range of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. Recent studies have highlighted the potential of azetidine-containing compounds in the development of new drugs for various diseases, such as cancer and neurodegenerative disorders.

In terms of its chemical properties, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid is a white crystalline solid with a molecular weight of 468.54 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

The synthesis of this compound typically involves several steps, including the protection of amino groups with Fmoc, the formation of the azetidine ring, and the subsequent functionalization of the carboxylic acid moiety. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In the context of pharmaceutical research, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid has shown promise as a lead compound for drug discovery. Its structural complexity and functional versatility make it an attractive candidate for further modification and optimization. For example, recent studies have explored the use of this compound as a scaffold for the development of inhibitors targeting specific enzymes involved in disease pathways.

One notable application of this compound is in the field of proteomics, where it has been used as a tool for protein labeling and detection. The Fmoc protecting group can be selectively removed under mild conditions, allowing for the attachment of various functional groups or reporter molecules. This property makes it useful in techniques such as mass spectrometry-based proteomics and fluorescence imaging.

In addition to its potential therapeutic applications, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid has also been studied for its role in understanding fundamental biological processes. For instance, researchers have used this compound to investigate protein-protein interactions and post-translational modifications, providing insights into cellular signaling pathways and disease mechanisms.

The safety profile of this compound is an important consideration in its development and use. While no specific toxicity data are available for this exact compound, similar Fmoc-protected amino acids have been shown to be generally safe when used under controlled laboratory conditions. However, appropriate safety measures should always be followed when handling any chemical reagents.

In conclusion, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylazetidine-3-carboxylic acid (CAS No. 2171254-00-3) is a versatile and structurally complex compound with significant potential in various areas of chemical and biological research. Its unique combination of an Fmoc protecting group and an azetidine ring makes it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and diagnostic tools.